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Compound of Interest

Compound Name: NNC 05-2090

Cat. No.: B15579115

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the available solubility and
stability data for NNC 05-2090 hydrochloride. Given the limited publicly available data specific
to this compound, this document also outlines generalized experimental protocols for
determining these critical parameters, offering a framework for researchers to conduct their
own detailed assessments.

Core Physicochemical Properties

NNC 05-2090 hydrochloride is a synthetic compound with a molecular weight of 451.01 g/mol
and a molecular formula of C27H30N202-HCI. It is known as a GABA uptake inhibitor with
moderate selectivity for the BGT-1 (betaine/GABA transporter 1).

Solubility Profile

The solubility of NNC 05-2090 hydrochloride has been reported in several organic solvents.
However, there is some variability in the reported values, and detailed aqueous solubility data
is limited.

Data Presentation: Solubility of NNC 05-2090 Hydrochloride
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Solvent Reported Solubility Notes
Another source indicates 10
mM.[1] One supplier suggests
Dimethyl Sulfoxide (DMSO) 100 mM that up to 100 mg/mL (221.73
mM) is achievable with the aid
of ultrasound.
Ethanol 13 mM
Quantitative data regarding
Aqueous Solutions Slightly soluble concentration, pH, and
temperature are not specified.
Acetonitrile Slightly soluble (0.1-1 mg/ml)

Experimental Protocol: Determination of Aqueous Solubility (Shake-Flask Method)

The shake-flask method is a standard approach to determine the equilibrium solubility of a

compound.

o Preparation of Buffers: Prepare a series of buffers at various physiologically relevant pH

values (e.g., pH 1.2, 4.5, 6.8, and 7.4).

o Sample Preparation: Add an excess amount of NNC 05-2090 hydrochloride to a known

volume of each buffer in separate, sealed containers. The presence of undissolved solid is

essential to ensure saturation.

o Equilibration: Agitate the samples at a constant, controlled temperature (e.g., 25°C or 37°C)

for a sufficient period to reach equilibrium. This is typically 24 to 72 hours.

o Sample Collection and Preparation: At predetermined time points (e.g., 24, 48, and 72

hours), withdraw an aliquot of the supernatant. To prevent contamination from undissolved

solids, filter the sample through a 0.45 pm filter.

e Analysis: Analyze the concentration of NNC 05-2090 hydrochloride in the filtrate using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection.
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e Equilibrium Confirmation: Equilibrium is confirmed when consecutive measurements of the

solute concentration are consistent.

Stability Profile

The stability of NNC 05-2090 hydrochloride is a critical factor for its storage, handling, and
experimental use. The available information provides general storage guidelines.

Data Presentation: Stability and Storage of NNC 05-2090 Hydrochloride

Condition Recommendation Duration

Desiccate at room temperature  Up to 12 months or = 2-4
Solid Form Storage or 4°C, sealed and away from years, depending on the

moisture. source.[2]

o Ambient temperature; can be -
Shipping ) ) ] Not specified.
shipped with an ice pack.

6 months at -80°C; 1 month at
-20°C.

DMSO Stock Solution Store at -80°C or -20°C.

Experimental Protocol: Forced Degradation Studies for Stability Assessment

Forced degradation studies are essential to understand the intrinsic stability of a drug
substance and to develop stability-indicating analytical methods.

» Method Development: Develop a stability-indicating HPLC method capable of separating the
intact NNC 05-2090 hydrochloride from its potential degradation products.

o Stress Conditions: Expose solutions of NNC 05-2090 hydrochloride to a variety of stress

conditions:

o Acid Hydrolysis: Treat with 0.1 M HCI at an elevated temperature (e.g., 60°C) for a defined
period.

o Base Hydrolysis: Treat with 0.1 M NaOH at an elevated temperature for a defined period.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15579115?utm_src=pdf-body
https://www.benchchem.com/product/b15579115?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/42491.pdf
https://www.benchchem.com/product/b15579115?utm_src=pdf-body
https://www.benchchem.com/product/b15579115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Oxidation: Treat with 3% hydrogen peroxide at room temperature.
o Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80°C).

o Photostability: Expose the drug substance in solution and as a solid to UV and visible light,
as per ICH Q1B guidelines.

o Sample Analysis: At various time points, analyze the stressed samples using the developed
stability-indicating HPLC method.

o Data Evaluation: Identify and quantify the degradation products. The peak purity of the
parent drug should be assessed to ensure no co-eluting degradants.

Visualizations

Experimental Workflow for Solubility and Stability Assessment
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Caption: Workflow for determining the solubility and stability of NNC 05-2090 hydrochloride.

Hypothetical Degradation Relationship
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Caption: Hypothetical degradation pathways of NNC 05-2090 hydrochloride under stress
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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